Cas no 2138007-29-9 (Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate)

• Product Name: Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate
• CAS No: 2138007-29-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6050338
• PubChem ID: 165466389
• Update Time: 2025-06-08

Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate
• EN300-787181
• 2138007-29-9
• Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate

• Inchi： 1S/C12H16O2/c1-2-14-11(13)6-5-10-4-3-7-12(10)8-9-12/h10H,2-4,7-9H2,1H3
• InChI Key： LOFFJAQGQJDFGS-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CC1CCCC21CC2)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate

Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate (CAS No. 2138007-29-9): A Comprehensive Overview

Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate, with the chemical formula C₁₁H₁₆O₂, is a compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 2138007-29-9, is a derivative of spirocyclic compounds, which are known for their unique structural and functional properties. The presence of a spirocyclic core, specifically spiro[2.4]heptan-4-yl, contributes to its distinct chemical behavior and potential applications in synthetic chemistry and drug development.

The molecular structure of Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate features a propynoate moiety attached to the spirocyclic framework. This combination of functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The propynoate group, characterized by its alkyne and ester functionalities, offers multiple reaction sites for further chemical modifications, enabling the synthesis of a wide range of derivatives with potential biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their structural complexity and the diverse range of biological activities they exhibit. Spirocycles are known to possess enhanced metabolic stability and improved binding affinity to biological targets, making them attractive candidates for drug development. Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate, with its unique spirocyclic core and propynoate functionality, is no exception.

One of the most compelling aspects of Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its use as a building block for the development of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound can exhibit significant anti-inflammatory and analgesic properties. The spirocyclic structure is particularly well-suited for modulating biological pathways involved in pain perception and inflammation.

The propynoate group in Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate also plays a crucial role in its reactivity and functionalization potential. The alkyne moiety can undergo various reactions such as hydrogenation, oxidation, and coupling reactions, allowing for the introduction of additional functional groups or the formation of new carbon-carbon bonds. These reactions are essential for constructing complex molecular architectures that mimic natural products or designed bioactive molecules.

Recent advancements in synthetic methodologies have further enhanced the utility of Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate as a synthetic intermediate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of spirocyclic frameworks with high selectivity and yield. These methods have opened up new avenues for the synthesis of structurally diverse derivatives with tailored biological properties.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of Ethyl 3-{spiro[2.4]heptan-4-yl}prop-2-ynoate and its derivatives. Preclinical studies have demonstrated that certain analogs exhibit promising activities against various diseases, including neurological disorders and cancer. The unique structural features of this compound allow it to interact with biological targets in ways that conventional drug molecules may not, offering new opportunities for therapeutic intervention.

In addition to its pharmaceutical applications, Ethyl 3-{spiro[2.4]heptan-4-ylyl}prop-oxyacetate has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable starting material for synthesizing polymers with specific properties or agrochemicals with enhanced efficacy and environmental compatibility.

The synthesis of Ethyl 3-{spiro[2.4]heptan-ylyl}prop-oxyacetate typically involves multi-step organic transformations starting from readily available precursors such as ketones and alkynes. The spirocyclic core is formed through intramolecular cyclization reactions, while the propynoate group is introduced via esterification or other coupling strategies. These synthetic routes have been optimized over time to achieve high yields and purity levels suitable for both research and industrial applications.

Future research directions for Ethyl 3-{spiro[2.4]heptan-ylyl}prop-oxyacetate include further exploration of its biological activities and development of novel synthetic methodologies for constructing more complex derivatives. Advances in computational chemistry and molecular modeling are also expected to play a significant role in understanding its interactions with biological targets and optimizing its pharmacological properties.

In conclusion, Ethyl 3-{spiro[2.4]heptan-ylyl}prop-oxyacetate (CAS No.2138007-29-9) is a multifaceted compound with significant potential in pharmaceutical research, synthetic chemistry, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for developing new bioactive molecules and advanced materials.